Cas no 1261819-25-3 (2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile)

• Product Name: 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile
• CAS No: 1261819-25-3
• MF: C₁₅H₁₁F₃N₂O
• MW: 292.255853891373
• CID: 4983335
• Update Time: 2025-06-22

2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile

• Inchi： 1S/C15H11F3N2O/c1-21-14-13(8-10(6-7-19)9-20-14)11-2-4-12(5-3-11)15(16,17)18/h2-5,8-9H,6H2,1H3
• InChI Key： PCVQFIXLUAWPRG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=NC=C(CC#N)C=1)OC)(F)F

Computed Properties

• Exact Mass: 292.08234746 g/mol
• Monoisotopic Mass: 292.08234746 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.26
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile

Introduction to 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile (CAS No. 1261819-25-3)

2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1261819-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic chemical structure that is widely recognized for its diverse biological activities and applications in medicinal chemistry. The presence of functional groups such as a methoxy group, a trifluoromethyl-substituted phenyl ring, and an acetonitrile moiety contributes to its unique chemical properties and potential utility in synthetic chemistry.

The structural configuration of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile makes it an intriguing candidate for further exploration in drug discovery. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the development of novel therapeutic agents. This feature has been extensively studied in the context of modern drug design, where compounds incorporating such substituents often exhibit improved pharmacokinetic profiles.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines serve as key scaffolds in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific substitution pattern of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile positions it as a promising intermediate for the development of next-generation pharmaceuticals. Researchers have been exploring its potential as a building block for more complex molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The acetonitrile group provides a reactive site for further functionalization, allowing chemists to modify the molecule in various ways to tailor its biological properties. This adaptability has made 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile a valuable asset in medicinal chemistry libraries, where compounds with diverse structures are essential for high-throughput screening and lead optimization.

The pharmaceutical industry has been particularly interested in pyridine-based compounds due to their demonstrated efficacy across multiple therapeutic areas. For instance, pyridine derivatives have shown promise in the treatment of cancer, neurological disorders, and infectious diseases. The unique combination of functional groups in 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile suggests that it may possess similar therapeutic potential. Current research is focused on elucidating its mechanism of action and identifying novel applications where it could be utilized to address unmet medical needs.

Advances in computational chemistry have also played a crucial role in the study of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile. Molecular modeling techniques allow researchers to predict the compound's interactions with biological targets with high accuracy. These predictions are essential for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. The integration of computational methods with traditional wet chemistry has accelerated the pace of drug discovery significantly.

In addition to its pharmaceutical applications, 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile may find utility in other areas such as agrochemicals and materials science. Pyridine derivatives are known for their role as intermediates in the synthesis of pesticides and herbicides, where their structural features contribute to their effectiveness against pests and weeds. Furthermore, the unique electronic properties of this compound make it a candidate for use in advanced materials, such as organic semiconductors and liquid crystals.

The synthesis of 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and limitations. The choice of synthetic pathway often depends on factors such as cost-effectiveness, scalability, and environmental considerations. Recent innovations in green chemistry have led to more sustainable methods for producing complex organic molecules like this one.

One notable trend in the field is the increasing use of biocatalysis and enzymatic reactions to synthesize pyridine derivatives. These methods offer several benefits over traditional chemical synthesis, including higher selectivity, milder reaction conditions, and reduced waste generation. The application of enzymes as catalysts has opened up new possibilities for producing complex molecules with greater efficiency and sustainability.

The future prospects for 2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile are promising given its unique structural features and potential applications. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in pharmaceutical development. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,2-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-5-acetonitrile (CAS No. 1261819-25-3) represents a significant advancement in the field of organic chemistry with far-reaching implications for drug discovery and industrial applications. Its structural complexity and functional diversity make it a valuable tool for researchers seeking to develop innovative treatments for various diseases. As our understanding of this compound grows， so too will its contributions to science and medicine.